Cas no 27629-21-6 (1,2,3-Benzenetriamine,5-(methylsulfonyl)-N2,N2-dipropyl-)

• Product Name: 1,2,3-Benzenetriamine,5-(methylsulfonyl)-N2,N2-dipropyl-
• CAS No: 27629-21-6
• MF: C₁₃H₂₃N₃O₂S
• MW: 285.405621767044
• CID: 283124
• PubChem ID: 5743417
• Update Time: 2025-04-19

1,2,3-Benzenetriamine,5-(methylsulfonyl)-N2,N2-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriamine,5-(methylsulfonyl)-N2,N2-dipropyl-
• 4-methylsulfonyl-2-N,2-N-dipropylbenzene-1,2,3-triamine
• 1,2,3-Benzenetriamine, 4-(methylsulfonyl)-N2,N2-dipropyl-
• 4-(Methylsulfonyl)-N2,N2-dipropyl-1,2,3-benzenetriamine
• 4-(Methanesulfonyl)-N~2~,N~2~-dipropylbenzene-1,2,3-triamine
• DTXSID90950287
• 27629-21-6

• Inchi： 1S/C13H23N3O2S/c1-4-8-16(9-5-2)13-10(14)6-7-11(12(13)15)19(3,17)18/h6-7H,4-5,8-9,14-15H2,1-3H3
• InChI Key： IIVFPZFFBOKNBX-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C(C(=C1N)N(CCC)CCC)N)(=O)=O

Computed Properties

• Exact Mass: 285.15129
• Monoisotopic Mass: 285.151098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.19
• Boiling Point: 492.2°C at 760 mmHg
• Flash Point: 251.5°C
• Refractive Index: 1.573
• PSA: 89.42